Cas no 69727-08-8 ( )

  structure
  structure
Product name: 
CAS No:69727-08-8
MF:C13H15NNaO5
MW:288.251674890518
CID:974099
PubChem ID:54611129

  Chemical and Physical Properties

Names and Identifiers

    • sodium,3-ethoxy-3-oxo-2-[(2-phenylacetyl)amino]propanoic acid
    • NSC408433
    • DTXSID00715344
    • Malonic acid, monoethyl ester, sodium salt
    • Propanedioic acid, monoethyl ester, monosodium salt
    • sodium;3-ethoxy-3-oxo-2-[(2-phenylacetyl)amino]propanoic acid
    • 69727-08-8
    • NSC-408433
    • 3-ethoxy-3-oxo-2-[(2-phenylacetyl)amino]propanoic acid
    • DS-004811
    •  
    • Inchi: InChI=1S/C13H15NO5.Na/c1-2-19-13(18)11(12(16)17)14-10(15)8-9-6-4-3-5-7-9;/h3-7,11H,2,8H2,1H3,(H,14,15)(H,16,17);/q;+1
    • InChI Key: HGUDTIDHVFRABA-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C(C(=O)O)NC(=O)CC1=CC=CC=C1.[Na+]

Computed Properties

  • Exact Mass: 288.08479186g/mol
  • Monoisotopic Mass: 288.08479186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 336
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.7Ų

Experimental Properties

  • Density: 1.267
  • Boiling Point: 502.8°C at 760 mmHg
  • Flash Point: 257.9°C
  • Refractive Index: 1.542

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